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Compound of Interest

Compound Name: Acetoxyacetone

Cat. No.: B129841 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling Acetoxyacetone, including detailed personal protective equipment

(PPE) requirements, step-by-step operational protocols, and proper disposal plans.

Essential Safety and Physical Properties
A thorough understanding of a chemical's properties is the foundation of safe handling.

Acetoxyacetone is a combustible liquid that can cause skin and serious eye irritation.[1][2] It is

also harmful if swallowed or inhaled.[1] Adherence to proper safety protocols is crucial to

mitigate these risks.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b129841?utm_src=pdf-interest
https://www.benchchem.com/product/b129841?utm_src=pdf-body
https://www.benchchem.com/product/b129841?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC389680100&productDescription=ACETOXYACETONE%2C+95%25+10ML&vendorId=VN00032119&countryCode=US&language=en
https://haz-map.com/Agents/20147
https://www.fishersci.com/store/msds?partNumber=AC389680100&productDescription=ACETOXYACETONE%2C+95%25+10ML&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b129841?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Synonyms Acetonyl acetate [1][3]

Appearance Light yellow to amber liquid [1][2]

Odor Aromatic, Nutty [1][2]

Boiling Point
174-179 °C / 345.2-354.2 °F @

760 mmHg
[1][3]

Flash Point
71-75 °C / 160-167 °F (closed

cup)
[1][3]

Specific Gravity 1.075 g/mL at 20 °C [1][3]

Vapor Pressure 1 mmHg @ 20 °C [1][2]

Personal Protective Equipment (PPE)
The appropriate selection and use of PPE is a critical line of defense against chemical

exposure. The following PPE is mandatory when handling Acetoxyacetone.
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PPE Category Item Specification

Eye & Face Protection
Safety glasses with side-

shields or goggles

Must be worn at all times to

prevent eye contact. A face

shield may be required for

larger quantities or when there

is a risk of splashing.[4]

Hand Protection Chemical-resistant gloves

The specific glove material

should be selected based on

penetration times and

degradation rates. Consult the

glove manufacturer's

compatibility data.[4][5]

Body Protection Laboratory coat

A standard lab coat should be

worn to prevent skin contact.

[4][5] For larger scale

operations, additional

protective clothing like a

solvent-resistant apron may be

necessary.[6]

Respiratory Protection
Type ABEK (EN14387)

respirator filter or equivalent

Use in a well-ventilated area. If

vapors are generated and

ventilation is inadequate, a

respirator is necessary.[3]

Experimental Protocol: Safe Handling of
Acetoxyacetone
This protocol outlines the procedural steps for safely using Acetoxyacetone in a laboratory

setting.

1. Engineering Controls and Preparation:

Work in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation of vapors.[4]
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Ensure that an eyewash station and safety shower are readily accessible and in close

proximity to the workstation.[1][5]

Eliminate all potential ignition sources, such as open flames, hot surfaces, and sparks, as

Acetoxyacetone is a combustible liquid.[1]

Post "No Smoking" signs in the handling and storage areas.[7]

2. Handling Procedure:

Wear the mandatory personal protective equipment as specified in the table above.

Avoid contact with skin and eyes.[1] Do not breathe mist, vapors, or spray.[1]

Ground and bond containers when transferring the liquid to prevent static discharge.[5][7]

Use only non-sparking tools during handling and transfer.[5][6]

3. Storage:

Store in a cool, dry, and well-ventilated area, away from direct sunlight and heat sources.[1]

[7]

Keep the container tightly closed when not in use.[1][6]

Store away from incompatible materials, such as strong oxidizing agents.[1]

4. Spill Response:

In the event of a spill, immediately evacuate the area.

Remove all sources of ignition.[8]

For small spills, use an inert absorbent material (e.g., sand, vermiculite) to contain the spill.

[6]

Collect the absorbed material and place it in a designated, labeled, and sealed container for

disposal.[7]
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For large spills, contact your institution's environmental health and safety department.

Disposal Plan
Proper disposal of Acetoxyacetone and its waste is crucial to protect the environment and

comply with regulations.

Waste Collection: Collect all waste material containing Acetoxyacetone in a clearly labeled,

sealed, and appropriate container.[4][9] Do not mix with other waste streams.[4]

Disposal Method: Acetoxyacetone is considered hazardous waste.[9] Disposal must be

carried out by a licensed hazardous waste disposal facility.[9][10][11] Do not dispose of

Acetoxyacetone down the drain or in regular trash.[12]

Container Decontamination: Empty containers should be triple-rinsed with a suitable solvent.

The rinsate should be collected and disposed of as hazardous waste.

Workflow for Safe Handling of Acetoxyacetone
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Caption: Workflow for the safe handling of Acetoxyacetone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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